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Compound of Interest

Compound Name: 3-Morpholinopropanoic acid

Cat. No.: B171637 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for 3-
Morpholinopropanoic acid (CAS: 4497-04-5). Due to a notable scarcity of published

quantitative solubility studies for this specific compound, this document also furnishes a

detailed, generalized experimental protocol for determining its solubility in aqueous and organic

media.

Introduction to 3-Morpholinopropanoic Acid
3-Morpholinopropanoic acid is a morpholine derivative of propanoic acid. Its chemical

structure, featuring a carboxylic acid group and a tertiary amine within the morpholine ring,

suggests a zwitterionic character at physiological pH, which typically influences its solubility

profile. It is crucial to distinguish 3-Morpholinopropanoic acid from the structurally similar but

chemically distinct sulfonic acid, MOPS (3-(N-morpholino)propanesulfonic acid), as their

solubility and other physicochemical properties differ significantly.

Physicochemical and Limited Solubility Data
Quantitative, experimentally determined solubility data for 3-Morpholinopropanoic acid in

various solvents is not readily available in peer-reviewed literature. The table below

summarizes the available physicochemical properties which can be used to infer general

solubility characteristics.
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Property Value Source

CAS Number 4497-04-5 PubChem[1]

Molecular Formula C₇H₁₃NO₃ PubChem[1]

Molecular Weight 159.18 g/mol PubChem[1]

Predicted logP -2.9 PubChem[1]

Predicted pKa (acidic) 3.74 ± 0.10 ChemicalBook[2]

Appearance White to off-white solid ChemicalBook[2]

Melting Point 74-76 °C ChemicalBook[2]

The highly negative predicted logP value suggests that 3-Morpholinopropanoic acid is

predominantly hydrophilic and is expected to exhibit good solubility in water and other polar

solvents. Its solubility is likely to be pH-dependent due to the presence of the carboxylic acid

and the basic morpholine nitrogen.

Experimental Protocol for Solubility Determination
The following is a generalized gravimetric method for determining the solubility of 3-
Morpholinopropanoic acid in various solvents. This protocol is based on standard laboratory

procedures for solubility assessment of carboxylic acids.

Materials and Equipment
3-Morpholinopropanoic acid (solid)

Selected solvents (e.g., deionized water, ethanol, methanol, acetone, dichloromethane, ethyl

acetate)

Analytical balance (accurate to 0.1 mg)

Vials with screw caps

Thermostatic shaker or water bath
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Centrifuge

Micropipettes

Drying oven

Filtration apparatus (e.g., syringe filters)

Procedure
Preparation of Saturated Solutions:

Add an excess amount of 3-Morpholinopropanoic acid to a known volume (e.g., 2 mL)

of the selected solvent in a vial. The excess solid is necessary to ensure that the solution

reaches saturation.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C) and

agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid:

After the equilibration period, allow the vials to stand undisturbed for a short time to let the

excess solid settle.

To fully separate the undissolved solid, centrifuge the vials at a moderate speed (e.g.,

5000 rpm) for 15-20 minutes.

Sample Collection and Analysis:

Carefully withdraw a known volume (e.g., 1 mL) of the clear supernatant using a

micropipette. To avoid disturbing the sediment, it is advisable to filter the supernatant

through a syringe filter compatible with the solvent.

Transfer the aliquot of the saturated solution to a pre-weighed, dry vial.
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Evaporate the solvent from the vial in a drying oven set to a temperature below the melting

point of 3-Morpholinopropanoic acid (e.g., 60 °C) until a constant weight is achieved.

Calculation of Solubility:

Weigh the vial containing the dried solute.

The solubility (S) is calculated using the following formula:

S (g/L) = (Weight of vial with solute - Weight of empty vial) / Volume of aliquot taken (L)

Workflow for Solubility Determination
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Preparation of Saturated Solution

Separation

Analysis

Calculation

Add excess 3-Morpholinopropanoic acid to a known volume of solvent

Cap vials and place in thermostatic shaker

Agitate at constant temperature to reach equilibrium

Allow excess solid to settle

Centrifuge the vials to separate undissolved solid

Withdraw a known volume of the clear supernatant (filter if necessary)

Transfer to a pre-weighed vial

Evaporate the solvent in a drying oven

Weigh the vial with the dried solute

Calculate solubility (g/L)

Click to download full resolution via product page

Caption: Experimental workflow for the gravimetric determination of solubility.
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Signaling Pathways and Experimental Workflows
Currently, there is no specific information in the public domain detailing the involvement of 3-
Morpholinopropanoic acid in established signaling pathways or standardized experimental

workflows beyond its potential use as a chemical intermediate.

Conclusion
While quantitative solubility data for 3-Morpholinopropanoic acid remains elusive in

published literature, its physicochemical properties strongly indicate a hydrophilic nature with

likely good solubility in aqueous solutions, which is expected to be pH-dependent. The provided

experimental protocol offers a robust framework for researchers to determine the precise

solubility of this compound in various solvents of interest. This will be critical for its application

in drug development, formulation studies, and other scientific research. It is imperative for

researchers to perform their own solubility assessments to obtain the quantitative data

necessary for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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